Cas no 1784522-22-0 (methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylate)

• Product Name: methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• CAS No: 1784522-22-0
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5559947
• PubChem ID: 105483476
• Update Time: 2025-10-29

methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

• Inchi： 1S/C11H12ClNO2/c1-15-11(14)10-6-13-5-7-2-3-8(12)4-9(7)10/h2-4,10,13H,5-6H2,1H3
• InChI Key： GLQLJDZBZBCVRB-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Cl)C=C2)C(C(OC)=O)CN1

Additional information on methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

Comprehensive Overview of Methyl 6-Chloro-1,2,3,4-Tetrahydroisoquinoline-4-Carboxylate (CAS No. 1784522-22-0)

Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 1784522-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the tetrahydroisoquinoline family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a chloro substituent at the 6-position and a methyl ester group at the 4-position makes this molecule a versatile intermediate for synthesizing more complex structures.

In recent years, the demand for tetrahydroisoquinoline derivatives has surged due to their potential in developing central nervous system (CNS) therapeutics. Researchers are particularly interested in how methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylate can be utilized to create novel neuroprotective agents or dopamine receptor modulators. These applications align with current trends in addressing neurodegenerative diseases like Parkinson's and Alzheimer's, which are among the most searched health topics globally.

The synthesis of CAS No. 1784522-22-0 typically involves multi-step organic reactions, including cyclization and esterification processes. Its molecular formula and structural features have been well-characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods ensure high purity and consistency, critical for research and industrial applications.

From an industrial perspective, methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylate is often employed as a building block in the synthesis of more complex molecules. Its reactivity and stability under various conditions make it a preferred choice for chemists working on medicinal chemistry projects. Additionally, the compound's solubility in common organic solvents facilitates its use in high-throughput screening assays.

Environmental and safety considerations are also paramount when handling CAS No. 1784522-22-0. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using personal protective equipment (PPE) and ensuring adequate ventilation. Such precautions are frequently searched by professionals in the field, reflecting growing awareness of lab safety protocols.

In summary, methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 1784522-22-0) represents a valuable compound in modern chemical research. Its applications span from pharmaceutical development to material science, making it a subject of ongoing investigation. As interest in heterocyclic chemistry and drug design continues to rise, this compound is likely to remain a focal point for innovation and discovery.